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Compound of Interest

Compound Name: Tiglic Acid-d3

Cat. No.: B562642

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tiglic Acid-d3 (d3-Tiglic Acid), a
deuterated analog of tiglic acid. It is intended to serve as a valuable resource for professionals
in research and drug development, offering detailed information on its chemical properties,

synthesis, and applications, with a focus on its role as an internal standard and metabolic
tracer.

Core Chemical and Physical Properties

Tiglic Acid-d3 is a stable, isotopically labeled form of tiglic acid, where three hydrogen atoms
on the methyl group at the C4 position are replaced with deuterium. This substitution imparts a
higher molecular weight, which is crucial for its use in mass spectrometry-based applications,
without significantly altering its chemical reactivity.
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Property Value Citation
CAS Number 19146-57-7 [1]
Molecular Formula CsHsDs0:2 [1]
Molecular Weight 103.13 g/mol [1]

(E)-4,4,4-trideuterio-2-
IUPAC Name ) ) [1]
methylbut-2-enoic acid

(2E)-2-Methyl-2-butenoic-

Synonyms 4,4,4-d3 acid, Tiglic acid
(4,4,4-D3)
Appearance White to off-white solid

Solubilit Soluble in methanol, ethanol,
olubility _
and other organic solvents.

_ . Typically >98% (varies by
Isotopic Purity lier)
supplier

Synthesis of Tiglic Acid-d3

The synthesis of Tiglic Acid-d3 can be adapted from established methods for its unlabeled
counterpart, primarily through the use of a deuterated Grignard reagent. A common route
involves the reaction of a deuterated Grignard reagent, such as methyl-d3-magnesium iodide,
with a suitable keto-acid or its ester, followed by dehydration.

Experimental Protocol: Synthesis via Grighard Reaction
and Dehydration

This protocol is an adaptation of a known synthesis for unlabeled tiglic acid. The key
modification is the use of a deuterated Grignard reagent.

Materials:

e lodo-d3-methane (CDsl)
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e Magnesium turnings

e Pyruvic acid (or its ethyl ester)

e Anhydrous diethyl ether or tetrahydrofuran (THF)

 Sulfuric acid (concentrated)

e Sodium bicarbonate (saturated solution)

e Sodium sulfate (anhydrous)

o Standard laboratory glassware for organic synthesis

Procedure:

e Preparation of Methyl-d3-magnesium lodide (Grignard Reagent):

o In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,
and nitrogen inlet, place magnesium turnings.

o Add a small crystal of iodine to activate the magnesium.

o Slowly add a solution of iodo-d3-methane in anhydrous diethyl ether or THF to the
magnesium turnings under a nitrogen atmosphere. The reaction is exothermic and should
be controlled by the rate of addition.

o Once the reaction is complete, the deuterated Grignard reagent is ready for the next step.
e Reaction with Pyruvic Acid:
o Cool the Grignard reagent solution in an ice bath.

o Slowly add a solution of pyruvic acid in anhydrous diethyl ether or THF to the Grignard
reagent. This reaction is also exothermic and should be carefully controlled.

o After the addition is complete, allow the mixture to stir at room temperature for several
hours to ensure the reaction goes to completion.
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» Hydrolysis and Dehydration:

o

Carefully quench the reaction by slowly adding it to a mixture of ice and dilute sulfuric acid.
o Separate the organic layer and extract the aqueous layer with diethyl ether.

o Combine the organic extracts and wash with a saturated sodium bicarbonate solution and
then with brine.

o Dry the organic layer over anhydrous sodium sulfate and remove the solvent under
reduced pressure to yield the crude 2-hydroxy-2-methyl-d3-butyric acid.

o Heat the crude product with concentrated sulfuric acid to induce dehydration, forming
Tiglic Acid-d3.

o Purification:

o The crude Tiglic Acid-d3 can be purified by recrystallization from a suitable solvent
system, such as water or a mixture of hexane and ethyl acetate, to yield the final product.

Todo-d3-methane | Anhydrous Ether/THF

/

Methyl-d3-magnesium lodide

Llaznesiin 2-hydroxy-2-methyl-d3-butyric acid

////—-V

Pyruvic Acid
Tiglic Acid-d3

Conc. H2S0O4

Click to download full resolution via product page

Synthesis workflow for Tiglic Acid-d3.

Spectroscopic Data
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Detailed spectroscopic data for Tiglic Acid-d3 is not readily available in the public domain.
However, the spectra are expected to be very similar to that of unlabeled tiglic acid, with key
differences arising from the presence of deuterium.

'H NMR Spectroscopy

In the *H NMR spectrum of Tiglic Acid-d3, the signal corresponding to the methyl protons at
the C4 position (typically around 1.8 ppm for unlabeled tiglic acid) will be absent. The other
signals, including the vinyl proton and the methyl protons at the C2 position, should remain
largely unchanged in their chemical shifts.

3C NMR Spectroscopy

The 13C NMR spectrum of Tiglic Acid-d3 will show a characteristic triplet for the deuterated
carbon (CDs) due to C-D coupling. The chemical shift of this carbon will be slightly different
from the corresponding CHs group in unlabeled tiglic acid.

Mass Spectrometry

The mass spectrum of Tiglic Acid-d3 will show a molecular ion peak (M+) that is 3 mass units
higher than that of unlabeled tiglic acid. The fragmentation pattern is expected to be similar, but
fragments containing the deuterated methyl group will also be shifted by 3 mass units. This
mass shift is the basis for its use as an internal standard.

Applications in Research

Tiglic Acid-d3 is a valuable tool in various research areas, particularly in metabolomics and
drug metabolism studies.

Use as an Internal Standard

Due to its similar chemical and physical properties to endogenous tiglic acid and its distinct
mass, Tiglic Acid-d3 is an ideal internal standard for quantitative analysis by mass
spectrometry (e.g., LC-MS, GC-MS). It is added to biological samples at a known concentration
at an early stage of sample preparation to correct for variations in sample processing and
instrument response.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b562642?utm_src=pdf-body
https://www.benchchem.com/product/b562642?utm_src=pdf-body
https://www.benchchem.com/product/b562642?utm_src=pdf-body
https://www.benchchem.com/product/b562642?utm_src=pdf-body
https://www.benchchem.com/product/b562642?utm_src=pdf-body
https://www.benchchem.com/product/b562642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Biological Sample
y

@ith Tiglic Acid-d3

Metabolite Extraction

Data Processing

Quantification
@aﬁon to Internal Standard

Concentration of Endogenous Tiglic Acid

Click to download full resolution via product page

Workflow for using Tiglic Acid-d3 as an internal standard.
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Metabolic Tracing Studies

Tiglic acid is an intermediate in the metabolism of the amino acid isoleucine. Labeled Tiglic
Acid-d3 can be used as a tracer to study the flux through this metabolic pathway in various
physiological and pathological conditions. By administering Tiglic Acid-d3 to cells or
organisms and tracking the incorporation of the deuterium label into downstream metabolites,
researchers can gain insights into the dynamics of isoleucine metabolism.

This in-depth technical guide provides a solid foundation for researchers and professionals
working with Tiglic Acid-d3. While specific experimental data for the deuterated compound is
limited in public resources, the provided information on its properties, synthesis, and
applications, along with the illustrative diagrams, should facilitate its effective use in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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